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For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Methoxyisoindolin-1-one is a heterocyclic organic compound belonging to the isoindolinone

class. This scaffold is of significant interest in medicinal chemistry due to its presence in a

variety of biologically active molecules. This technical guide provides a comprehensive

overview of the structure, properties, and potential applications of 6-Methoxyisoindolin-1-one,

compiled from available chemical data. While this compound serves as a valuable intermediate

in organic synthesis, detailed public information on its specific biological activities and

mechanisms of action is limited. This document summarizes the known physicochemical

properties and provides a general context of the pharmacological potential of the broader

isoindolinone class.

Chemical Structure and Identification
6-Methoxyisoindolin-1-one is characterized by a fused bicyclic system comprising a benzene

ring and a γ-lactam ring, with a methoxy group substituted at the 6-position of the isoindolinone

core.

Structure:

Caption: 2D Structure of 6-Methoxyisoindolin-1-one
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Table 1: Compound Identification

Identifier Value

IUPAC Name 6-methoxy-2,3-dihydroisoindol-1-one[1]

CAS Number 132680-54-7[1]

Molecular Formula C₉H₉NO₂[1]

SMILES COC1=CC2=C(CNC2=O)C=C1[1]

InChI
InChI=1S/C9H9NO2/c1-12-7-3-2-6-5-10-

9(11)8(6)4-7/h2-4H,5H2,1H3,(H,10,11)[1]

Physicochemical Properties
A summary of the known and predicted physical and chemical properties of 6-
Methoxyisoindolin-1-one is presented below.

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 163.17 g/mol [1]

Appearance White to Yellow Solid [2]

Melting Point 189-190 °C ChemicalBook

Boiling Point (Predicted) 428.0 ± 45.0 °C at 760 mmHg ChemicalBook

Density (Predicted) 1.208 ± 0.06 g/cm³ ChemicalBook

Solubility Data not available

pKa (Predicted) 14.37 ± 0.20 ChemicalBook

Spectral Data
Detailed experimental spectral data for 6-Methoxyisoindolin-1-one, including ¹H NMR, ¹³C

NMR, and mass spectrometry, are not readily available in the public domain. For research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://hmdb.ca/spectra/nmr_one_d/3165
https://hmdb.ca/spectra/nmr_one_d/3165
https://hmdb.ca/spectra/nmr_one_d/3165
https://hmdb.ca/spectra/nmr_one_d/3165
https://hmdb.ca/spectra/nmr_one_d/3165
https://www.benchchem.com/product/b105799?utm_src=pdf-body
https://www.benchchem.com/product/b105799?utm_src=pdf-body
https://hmdb.ca/spectra/nmr_one_d/3165
https://www.chemicalbook.com/SpectrumEN_13623-25-1_13CNMR.htm
https://www.benchchem.com/product/b105799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


purposes, it is recommended to acquire these spectra on a purified sample of the compound.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 6-Methoxyisoindolin-1-
one is not widely published, general methods for the preparation of isoindolinone derivatives

are well-established in the literature. One common approach involves the cyclization of

derivatives of 2-carboxybenzaldehyde or phthalic anhydride. A potential synthetic route could

involve the reductive amination and subsequent intramolecular amidation of a suitably

substituted benzaldehyde derivative.

Below is a generalized workflow for the synthesis of isoindolinone derivatives.

Starting Material
(e.g., Substituted

2-Carboxybenzaldehyde)

Reaction with
Amine Source

Intermediate
Intramolecular

Cyclization
6-Methoxyisoindolin-1-one

Purification
(e.g., Recrystallization,

Chromatography)
Purified Product

Click to download full resolution via product page

Caption: General synthetic workflow for isoindolinones.

Biological and Pharmacological Context
Direct experimental data on the biological activity of 6-Methoxyisoindolin-1-one is scarce in

publicly accessible literature. However, the isoindolinone scaffold is a well-recognized

pharmacophore present in numerous compounds with diverse therapeutic applications.[3]

Derivatives of isoindolinone have been reported to exhibit a range of biological activities,

including:

Anticancer Activity: Many isoindolinone derivatives have been investigated for their potential

as anticancer agents.[4] The proposed mechanisms often involve the inhibition of key

enzymes in cancer cell proliferation and survival, such as poly (ADP-ribose) polymerase

(PARP) or various protein kinases.

Anti-inflammatory Activity: Some isoindolinone-based compounds have demonstrated anti-

inflammatory properties.[4]
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Antimicrobial Activity: The isoindolinone core has been incorporated into molecules with

antibacterial and antifungal activities.

Given the prevalence of these activities within the isoindolinone class, it is plausible that 6-
Methoxyisoindolin-1-one or its derivatives could serve as starting points for the development

of novel therapeutic agents.

Potential Signaling Pathways of Interest for
Isoindolinone Derivatives
Based on the activities of related compounds, several signaling pathways are of interest for

investigating the mechanism of action of new isoindolinone derivatives.

Potential Cellular Effects

Apoptosis Cell Cycle Arrest Inflammation

Isoindolinone
Derivative

Induces Induces Inhibits

Click to download full resolution via product page

Caption: Potential biological effects of isoindolinone derivatives.

Experimental Protocols (General)
Detailed experimental protocols for 6-Methoxyisoindolin-1-one are not available. The

following are generalized protocols for assays commonly used to evaluate the biological

activities of related compounds.

General Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)
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Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well

and incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

6-Methoxyisoindolin-1-one derivatives) and incubate for 48-72 hours.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Data Analysis: Calculate the cell viability as a percentage of the control and determine the

IC₅₀ value.

General Protocol: Anti-inflammatory Assay (Nitric Oxide
Inhibition in Macrophages)

Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in a suitable medium.

Cell Seeding: Seed the cells in a 96-well plate and allow them to adhere.

Compound and Stimulant Treatment: Pre-treat the cells with different concentrations of the

test compound for 1-2 hours, followed by stimulation with an inflammatory agent like

lipopolysaccharide (LPS).

Incubation: Incubate the cells for 24 hours.

Nitrite Measurement: Collect the cell culture supernatant and measure the nitrite

concentration using the Griess reagent.

Data Analysis: Calculate the percentage of nitric oxide inhibition compared to the LPS-

treated control.
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Safety Information
Based on available safety data sheets, 6-Methoxyisoindolin-1-one is classified with the

following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, lab coat), should be followed when handling this compound. Work

should be conducted in a well-ventilated area or a fume hood.

Conclusion
6-Methoxyisoindolin-1-one is a valuable chemical intermediate with a scaffold that is

prominent in many pharmacologically active compounds. While specific biological data for this

particular molecule is limited, the broader class of isoindolinones shows significant promise in

drug discovery, particularly in the areas of oncology and anti-inflammatory research. Further

investigation into the synthesis of derivatives of 6-Methoxyisoindolin-1-one and their

subsequent biological evaluation is warranted to explore their therapeutic potential. This guide

serves as a foundational resource for researchers interested in the chemistry and potential

applications of this compound and its analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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